Cas no 913642-66-7 (Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate)

• Product Name: Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate
• CAS No: 913642-66-7
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 2117284
• Update Time: 2023-08-04

Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate
• Tert-butyl 2-hydroxy-2-(3-hydroxyphenyl)ethylcarbamate

• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(17)14-8-11(16)9-5-4-6-10(15)7-9/h4-7,11,15-16H,8H2,1-3H3,(H,14,17)
• InChI Key： BGLLEFHOULRPGQ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=C(C=1)O)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids